Cas no 2097931-53-6 (2-(1-methyl-1H-pyrazol-3-yl)cyclopropan-1-amine hydrochloride)

• Product Name: 2-(1-methyl-1H-pyrazol-3-yl)cyclopropan-1-amine hydrochloride
• CAS No: 2097931-53-6
• MF: C₇H₁₂ClN₃
• MW: 173.643280029297
• CID: 5951261
• PubChem ID: 126853132
• Update Time: 2025-06-13

2-(1-methyl-1H-pyrazol-3-yl)cyclopropan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(1-methyl-1H-pyrazol-3-yl)cyclopropan-1-amine hydrochloride
• Cyclopropanamine, 2-(1-methyl-1H-pyrazol-3-yl)-, hydrochloride (1:1)
• F6545-6667
• 2-(1-methylpyrazol-3-yl)cyclopropan-1-amine;hydrochloride
• AKOS032466645
• 2097931-53-6

• Inchi： 1S/C7H11N3.ClH/c1-10-3-2-7(9-10)5-4-6(5)8;/h2-3,5-6H,4,8H2,1H3;1H
• InChI Key： XRYAVRRSRMLBSD-UHFFFAOYSA-N
• SMILES： NC1CC1C1=NN(C)C=C1.Cl

Computed Properties

• Exact Mass: 173.0719751g/mol
• Monoisotopic Mass: 173.0719751g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 137
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.8Ų

Additional information on 2-(1-methyl-1H-pyrazol-3-yl)cyclopropan-1-amine hydrochloride

2-(1-Methyl-1H-pyrazol-3-yl)cyclopropan-1-amine Hydrochloride (CAS No. 2097931-53-6): A Comprehensive Overview

In the realm of organic chemistry and pharmaceutical research, 2-(1-methyl-1H-pyrazol-3-yl)cyclopropan-1-amine hydrochloride (CAS No. 2097931-53-6) has emerged as a compound of significant interest. This cyclopropylamine derivative is characterized by its unique structural features, combining a pyrazole ring with a cyclopropane moiety, which contributes to its potential applications in drug discovery and medicinal chemistry. Researchers are increasingly exploring its utility as a building block for the synthesis of novel bioactive molecules, particularly in the development of central nervous system (CNS) therapeutics and enzyme inhibitors.

The growing demand for heterocyclic compounds like 2-(1-methyl-1H-pyrazol-3-yl)cyclopropan-1-amine HCl is driven by their versatility in modulating biological targets. Recent studies highlight its role in the design of selective receptor modulators, a topic frequently searched by scientists investigating GPCR-targeted drugs and neurotransmitter analogs. Its amine hydrochloride salt form enhances solubility, making it particularly valuable for in vitro assays and preclinical studies—key terms often queried in pharmaceutical research databases.

From a synthetic chemistry perspective, the cyclopropane-amine scaffold of this compound has attracted attention due to its conformational rigidity, a property highly sought after in structure-activity relationship (SAR) studies. The 1-methylpyrazole substituent further contributes to metabolic stability, addressing a common challenge in drug optimization workflows—a frequent discussion point in recent ADME/Tox forums. Analytical techniques such as HPLC purity analysis and NMR characterization (common search terms among quality control specialists) confirm the high-grade specifications of commercially available batches.

The compound's relevance extends to fragment-based drug design, where its low molecular weight (MW: 187.66 g/mol for free base) makes it ideal for lead compound development. Recent patent literature reveals its incorporation in kinase inhibitor candidates, aligning with the pharmaceutical industry's focus on targeted cancer therapies—a trending topic in oncological research publications. Stability studies indicate proper storage at 2-8°C (a frequently searched storage condition) maintains its integrity for extended periods.

In the context of green chemistry initiatives—a hot topic in sustainable pharma—researchers are exploring eco-friendly synthetic routes for this N-heterocyclic amine. The development of catalytic cyclopropanation methods to construct its core structure reflects the industry's shift toward atom-economical processes. Such advancements address growing concerns about organic solvent waste reduction, frequently discussed in process chemistry circles.

Quality specifications for CAS 2097931-53-6 typically include ≥95% purity by HPLC analysis, with strict limits on residual solvents—parameters heavily scrutinized in GMP manufacturing environments. The compound's water solubility (enhanced by the HCl salt form) makes it particularly suitable for biological screening platforms, a key consideration in high-throughput screening (HTS) protocols that dominate current drug discovery methodologies.

Emerging applications in PET tracer development (a rapidly growing field in molecular imaging) utilize the compound's amine group for radiolabeling with fluorine-18 or carbon-11 isotopes. This aligns with increasing searches for diagnostic probe precursors in academic and industrial settings. Furthermore, its potential as a chiral auxiliary in asymmetric synthesis continues to be explored, particularly for constructing stereochemically complex pharmacophores.

As regulatory requirements evolve, comprehensive impurity profiling of 2-(1-methyl-1H-pyrazol-3-yl)cyclopropan-1-amine hydrochloride has become essential—a subject of numerous ICH guideline discussions. The compound's structural alert analysis (using in silico tools) shows favorable toxicophore absence, making it attractive for early-stage development programs. These qualities position it as a valuable asset in the medicinal chemist's toolbox, particularly for organizations focusing on CNS drug discovery and precision medicine approaches.